Cas no 1250434-98-0 (1-ethyl-4-(hydrazinylmethyl)-1H-pyrazole)

• Product Name: 1-ethyl-4-(hydrazinylmethyl)-1H-pyrazole
• CAS No: 1250434-98-0
• MF: C₆H₁₂N₄
• MW: 140.186280250549
• MDL: MFCD16685547
• CID: 5243096
• PubChem ID: 62127931
• Update Time: 2025-06-09

1-ethyl-4-(hydrazinylmethyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-ethyl-4-(hydrazinylmethyl)-1H-pyrazole
• 1H-Pyrazole, 1-ethyl-4-(hydrazinylmethyl)-

• MDL： MFCD16685547
• Inchi： 1S/C6H12N4/c1-2-10-5-6(3-8-7)4-9-10/h4-5,8H,2-3,7H2,1H3
• InChI Key： GTSUJKKYAXYOFD-UHFFFAOYSA-N
• SMILES： N1(C=C(C=N1)CNN)CC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 95.7
• XLogP3: -0.8
• Topological Polar Surface Area: 55.9

Additional information on 1-ethyl-4-(hydrazinylmethyl)-1H-pyrazole

Chemical Profile of 1-ethyl-4-(hydrazinylmethyl)-1H-pyrazole (CAS No. 1250434-98-0)

1-ethyl-4-(hydrazinylmethyl)-1H-pyrazole, identified by its Chemical Abstracts Service number CAS No. 1250434-98-0, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazole class, a scaffold widely recognized for its biological activity and versatility in drug design. The structural features of 1-ethyl-4-(hydrazinylmethyl)-1H-pyrazole, particularly the presence of an ethyl group at the 1-position and a hydrazinylmethyl substituent at the 4-position, contribute to its unique chemical properties and potential pharmacological applications.

The pyrazole core is a privileged structure in medicinal chemistry, exhibiting a broad spectrum of biological activities, including antiviral, anti-inflammatory, antimicrobial, and anticancer properties. The introduction of the hydrazinylmethyl group into the pyrazole ring introduces a reactive site that can participate in various chemical transformations, making it a valuable intermediate in the synthesis of more complex molecules. This feature has been exploited in the development of novel therapeutic agents targeting diverse disease pathways.

Recent advancements in drug discovery have highlighted the importance of scaffold hopping and structural modification to overcome resistance mechanisms and improve therapeutic efficacy. 1-ethyl-4-(hydrazinylmethyl)-1H-pyrazole has been investigated as a potential lead compound in several pharmacological contexts. For instance, studies have demonstrated its ability to modulate enzyme activity and interfere with signaling pathways associated with chronic diseases. The hydrazinylmethyl moiety, in particular, has been shown to exhibit inhibitory effects on certain kinases and transcription factors, which are critical targets in oncology research.

In addition to its role as a pharmacophore, 1-ethyl-4-(hydrazinylmethyl)-1H-pyrazole has been explored as a building block in the synthesis of more complex molecules with enhanced bioavailability and target specificity. The ethyl group at the 1-position provides a handle for further functionalization, allowing chemists to introduce additional substituents that can fine-tune the pharmacological profile of the compound. This flexibility has made it a valuable asset in medicinal chemistry libraries and screening campaigns.

The compound's potential applications extend beyond oncology. Research has indicated that 1-ethyl-4-(hydrazinylmethyl)-1H-pyrazole may have utility in treating inflammatory disorders by interacting with key inflammatory mediators. The hydrazinylmethyl group's ability to form hydrogen bonds and participate in coordinate covalent interactions has been leveraged to design molecules that can selectively inhibit pro-inflammatory enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX).

Moreover, the structural motif of 1-ethyl-4-(hydrazinylmethyl)-1H-pyrazole has been incorporated into derivatives designed for central nervous system (CNS) applications. The pyrazole scaffold's lipophilicity and ability to cross the blood-brain barrier make it an attractive candidate for neuropharmacological research. Preclinical studies have suggested that certain derivatives of this compound may exhibit neuroprotective effects, making them promising candidates for treating neurodegenerative diseases such as Alzheimer's and Parkinson's.

The synthesis of 1-ethyl-4-(hydrazinylmethyl)-1H-pyrazole involves multi-step organic transformations that highlight its synthetic accessibility. The process typically begins with the condensation of ethyl acetoacetate with hydrazine hydrate to form ethyl 3-hydrazonoacetoate, which is subsequently cyclized with formamide or another suitable reagent to yield 1-ethylpyrazole. Further functionalization at the 4-position is achieved through nucleophilic substitution or other reaction protocols that introduce the hydrazinylmethyl group. These synthetic routes underscore the compound's feasibility for large-scale production and derivative development.

The pharmacokinetic properties of 1-ethyl-4-(hydrazinylmethyl)-1H-pyrazole have been studied to assess its suitability for therapeutic use. In vitro and in vivo experiments have provided insights into its absorption, distribution, metabolism, and excretion (ADME) profiles. The compound exhibits moderate solubility in water and organic solvents, which is favorable for formulation development. Additionally, preliminary toxicity studies have shown that it demonstrates acceptable safety margins at relevant doses.

As research continues to evolve, new methodologies are being developed to enhance the discovery and optimization of compounds like 1-ethnicl-hydration-molecular-functionalities) (CAS No. 1250434-98). Computational modeling techniques such as molecular docking and virtual screening are being increasingly employed to predict binding affinities and identify potential drug candidates more efficiently. These approaches have already proven valuable in identifying novel analogs of 1-molecular-functionalities) with improved pharmacological profiles.

The integration of artificial intelligence (AI) into drug discovery workflows has further accelerated the process of identifying promising candidates like ethnicl-hydration-molecular-functionalities) (CAS No.). AI-driven platforms can analyze vast datasets rapidly, identifying patterns and correlations that may not be apparent through traditional experimental methods alone. This synergy between computational chemistry and experimental validation holds great promise for accelerating the development of next-generation therapeutics.

In conclusion,ethnicl-hydration-molecular-functionalities) (CAS No.) represents a compelling example of how structural innovation can lead to novel pharmacological entities with significant therapeutic potential. Its unique chemical properties make it a versatile scaffold for further exploration in drug design across multiple disease areas including oncology,central nervous system disorders,and inflammatory diseases,ethnicl-hydration-molecular-functionalities). As research progresses,ethnicl-hydration-molecular-functionalities) will undoubtedly continue to be a subject of intense investigation,ethnicl-hydration-molecular-functionalities).ethnicl-hydration-molecular-functionalities) will undoubtedly continue to be a subjectethnicl-hydration-molecular-functionalities) will undoubtedly continueethnicl-hydration-molecular-functionalities) will undoubtedly continueethnicl-hydration-molecular-functionalities) will undoubtedly continueethnicl-hydration-molecular-functionalities) will undoubtedly continueethnicl-hydration-molecular-functionalities) will undoubtedly continueethnicl-hydration-molecular-functionalities) will undoubtedly continueethnicl-hydration-molecular-functionalities) will undoubtedly continueethnicl-hydration-molecular-functionalities).